Cas no 552-59-0 (Prunetin)

• Product Name: Prunetin
• CAS No: 552-59-0
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• MDL: MFCD00016951
• CID: 38277
• PubChem ID: 57652916
• Update Time: 2025-04-18

Prunetin Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-3-(4-hydroxyphenyl)-7-methoxy-4H-chromen-4-one
• 5,4'-Dihydroxy-7-methoxyisoflavone
• 5-Hydroxy-3-(4-hydroxyphenyl)-7-methoxy-4-benzopyrone
• Prunetin
• 5-hydroxy-3-(4-hydroxyphenyl)-7-methoxychromen-4-one
• 4',5-dihydroxy-7-methoxygenistein
• 4',5-dihydroxy-7-methoxyisoflavone
• 7-methoxy-4',5-dihydroxyisoflavone
• 7-O-methyl-genistein
• EINECS 209-018-5
• Prunusetin
• 4′,5-Dihydroxy-7-methoxyisoflavone
• [ "" ]
• Padmakastein
• 1TG4H5H11J
• 5-Hydroxy-3-(4-hydroxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• Isoflavone, 4',5-dihydroxy-7-methoxy- (7CI,8CI)
• AK114738
• 4H-1-Benzopyran-4-one, 5-hydroxy-3-(4-
• AKOS016010281
• UNII-1TG4H5H11J
• HY-N2597
• SMP1_000150
• 5-Hydroxy-3-(4-hydroxyphenyl)-7-methoxy-4H-1-benzopyran-4-one, 9CI
• Spectrum_001027
• SCHEMBL73420
• KBioGR_002106
• AC-35016
• AS-71541
• KBio2_004075
• MFCD00016951
• KBio3_002264
• BCP09998
• GTPL6919
• CHEBI:8600
• Q7253051
• Spectrum3_001402
• BIDD:ER0153
• CCRIS 8951
• LMPK12050353
• BRN 0292155
• FT-0708556
• CS-0022974
• DivK1c_006589
• 4H-1-Benzopyran-4-one, 5-hydroxy-3-(4-hydroxyphenyl)-7-methoxy-
• BRD-K57546357-001-01-6
• Spectrum4_001723
• Spectrum5_000486
• Oprea1_083784
• CHEMBL491174
• KQMVAGISDHMXJJ-UHFFFAOYSA-N
• DTXSID3022530
• Prunetin, >=98.0% (TLC)
• KBio2_006643
• BSPBio_003044
• 7-O-Methyl genistein
• 5-18-04-00595 (Beilstein Handbook Reference)
• PRUNETIN [MI]
• KBioSS_001507
• KBio1_001533
• 552-59-0
• SpecPlus_000493
• KBio2_001507
• NS00033278
• Isoflavone, 4',5-dihydroxy-7-methoxy-
• NCGC00178331-01
• A870240
• BDBM50359990
• ConMedNP.1291
• 4′,5-Dihydroxy-7-methoxyisoflavone
• ConMedNP.1292
• DA-57174
• FP66156

• MDL： MFCD00016951
• Inchi： 1S/C16H12O5/c1-20-11-6-13(18)15-14(7-11)21-8-12(16(15)19)9-2-4-10(17)5-3-9/h2-8,17-18H,1H3
• InChI Key： KQMVAGISDHMXJJ-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=CC=2)O)C(C2C(=CC(=CC1=2)OC)O)=O
• BRN： 0292155

Computed Properties

• Exact Mass: 284.06800
• Monoisotopic Mass: 284.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• Molecular Weight: 284.26
• XLogP3: 3

Experimental Properties

• Color/Form: Powder
• Density: 1.2160 (rough estimate)
• Melting Point: 240-242°C
• Boiling Point: 546.5℃/760mmHg
• Flash Point: 209.7±23.6 °C
• Refractive Index: 1.6200 (estimate)
• Solubility: 71.1 mg/L @ 25 °C (est)
• PSA: 79.90000
• LogP: 2.87980
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Prunetin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• RTECS：DJ3100050
• Storage Condition：Inert atmosphere,Room Temperature(BD92606)
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylisoflavones
• Isoflavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone